Cas no 62437-02-9 (Pyrido[3,4-d]pyridazine-1,4-dione, 2,3-dihydro-7-methyl-8-phenyl-)

Pyrido[3,4-d]pyridazine-1,4-dione, 2,3-dihydro-7-methyl-8-phenyl- structure
62437-02-9 structure
Product Name:Pyrido[3,4-d]pyridazine-1,4-dione, 2,3-dihydro-7-methyl-8-phenyl-
CAS No:62437-02-9
MF:C14H11N3O2
MW:253.256042718887
CID:444829
PubChem ID:12324622
Update Time:2025-04-19

Pyrido[3,4-d]pyridazine-1,4-dione, 2,3-dihydro-7-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyridazine-1,4-dione, 2,3-dihydro-7-methyl-8-phenyl-
    • 7-methyl-8-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione
    • DTXSID50489205
    • 62437-02-9
    • Inchi: 1S/C14H11N3O2/c1-8-11(9-5-3-2-4-6-9)12-10(7-15-8)13(18)16-17-14(12)19/h2-7H,1H3,(H,16,18)(H,17,19)
    • InChI Key: VOIMHXPTKUPKBS-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(NN1)=O)=CN=C(C)C=2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.08523
  • Monoisotopic Mass: 253.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.09
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